![molecular formula C15H17NO4S B1245932 (1R)-Hydroxy-(2R)-N-acetyl-L-cysteinyl-1,2-dihydronaphthalene](/img/structure/B1245932.png)
(1R)-Hydroxy-(2R)-N-acetyl-L-cysteinyl-1,2-dihydronaphthalene
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Overview
Description
(1R)-Hydroxy-(2R)-N-acetyl-L-cysteinyl-1,2-dihydronaphthalene is a N-acyl-amino acid, a secondary carboxamide and a member of acetamides.
Scientific Research Applications
Synthesis of Fibrostatins :A study by Sabutskii et al. (2014) details the synthesis of N-acetyl-S-[(3-hydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-yl)methyl]-L-cysteine conjugates. This process involves the acid-catalyzed condensation of substituted 2-hydroxy-1,4-naphthoquinones with N-acetyl-L-cysteine and paraformaldehyde, leading to the first synthesis of fibrostatins B, C, and D (Sabutskii, Polonik, Denisenko, & Dmitrenok, 2014).
Detection of Mercapturic Acid Conjugates :Marco, Hammock, and Kurth (1993) developed an immunoassay for the specific detection of urinary metabolites, including the mercapturic acid conjugates of naphthalene, which involves a glutathione-based detoxification pathway leading to the formation of these conjugates. This assay is significant in assessing toxic exposure noninvasively (Marco, Hammock, & Kurth, 1993).
Metabolic Studies :The study by Stillwell et al. (1982) identified acidic sulfur-containing metabolites in mouse urine following naphthalene administration, including N-acetyl-S-(1-hydroxy-1,2-dihydro-2-naphthalenyl)-L-cysteine. This research contributes to our understanding of naphthalene metabolism and its potential impact on health (Stillwell, Horning, Griffin, & Tsang, 1982).
Chiral Catalysis :Research by Kureshy et al. (1999) discusses the use of chiral Mn(III) Schiff base complex in the catalyzed aerobic enantioselective epoxidation of non-functionalized olefins, including 1,2-dihydronaphthalene. This method can be applied in various synthetic chemical processes (Kureshy, Khan, Abdi, Iyer, & Patel, 1999).
Enzymatic Hydroxylation :A study by Posner et al. (1961) on the mechanism of microsomal hydroxylation, using compounds like 1,2-dihydronaphthalene, provides insight into the biochemical processes involved in the hydroxylation of aromatic compounds. This research is significant in understanding drug metabolism and toxicology (Posner, Mitoma, Rothberg, & Udenfriend, 1961).
Properties
Molecular Formula |
C15H17NO4S |
---|---|
Molecular Weight |
307.4 g/mol |
IUPAC Name |
(2R)-2-acetamido-3-[[(1R,2R)-1-hydroxy-1,2-dihydronaphthalen-2-yl]sulfanyl]propanoic acid |
InChI |
InChI=1S/C15H17NO4S/c1-9(17)16-12(15(19)20)8-21-13-7-6-10-4-2-3-5-11(10)14(13)18/h2-7,12-14,18H,8H2,1H3,(H,16,17)(H,19,20)/t12-,13+,14+/m0/s1 |
InChI Key |
UPBOCTGEVBXZNT-BFHYXJOUSA-N |
Isomeric SMILES |
CC(=O)N[C@@H](CS[C@@H]1C=CC2=CC=CC=C2[C@H]1O)C(=O)O |
Canonical SMILES |
CC(=O)NC(CSC1C=CC2=CC=CC=C2C1O)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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